Cas no 2680664-38-2 (4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid)
4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680664-38-2
- EN300-28278841
- 4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid
-
- Inchi: 1S/C11H13N3O4/c1-2-5-18-11(17)13-6-8(10(15)16)7-14-9(13)3-4-12-14/h2-4,8H,1,5-7H2,(H,15,16)
- InChI Key: CGADMHLGFOGMLA-UHFFFAOYSA-N
- SMILES: OC(C1CN2C(=CC=N2)N(C(=O)OCC=C)C1)=O
Computed Properties
- Exact Mass: 251.09060590g/mol
- Monoisotopic Mass: 251.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 84.7Ų
4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28278841-0.05g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 0.05g |
$996.0 | 2025-03-19 | |
| Enamine | EN300-28278841-0.1g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 0.1g |
$1043.0 | 2025-03-19 | |
| Enamine | EN300-28278841-0.25g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 0.25g |
$1090.0 | 2025-03-19 | |
| Enamine | EN300-28278841-0.5g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 0.5g |
$1137.0 | 2025-03-19 | |
| Enamine | EN300-28278841-1.0g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 1.0g |
$1185.0 | 2025-03-19 | |
| Enamine | EN300-28278841-2.5g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 2.5g |
$2324.0 | 2025-03-19 | |
| Enamine | EN300-28278841-5.0g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 5.0g |
$3438.0 | 2025-03-19 | |
| Enamine | EN300-28278841-10.0g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 95.0% | 10.0g |
$5099.0 | 2025-03-19 | |
| Enamine | EN300-28278841-1g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 1g |
$1185.0 | 2023-09-09 | ||
| Enamine | EN300-28278841-5g |
4-[(prop-2-en-1-yloxy)carbonyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
2680664-38-2 | 5g |
$3438.0 | 2023-09-09 |
4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid
Recent Advances in the Study of 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 2680664-38-2)
The compound 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS: 2680664-38-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[1,5-a]pyrimidine scaffold, has shown promising potential in various therapeutic applications, including kinase inhibition and anti-inflammatory activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key findings in recent research is the role of this compound as a potent inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2680664-38-2 exhibits high selectivity for certain kinase targets, making it a valuable candidate for the development of novel anti-inflammatory drugs. The study utilized X-ray crystallography to reveal the binding interactions between the compound and its target kinases, providing a structural basis for further optimization.
In addition to its kinase inhibitory properties, 2680664-38-2 has also been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv highlighted its use as a prodrug moiety, where the allyloxycarbonyl group serves as a cleavable linker for controlled drug release. This application leverages the compound's stability under physiological conditions and its ability to undergo enzymatic hydrolysis in targeted tissues, offering a promising strategy for improving drug bioavailability and reducing off-target effects.
Synthetic approaches to 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid have also seen advancements. A 2022 paper in Organic Letters described a streamlined, one-pot synthesis method that significantly improves yield and reduces purification steps. This method employs a tandem cyclization-allylation sequence, which has been optimized for scalability and reproducibility, addressing previous challenges in large-scale production.
Despite these promising developments, challenges remain in the clinical translation of 2680664-38-2. Pharmacokinetic studies have indicated variable absorption profiles, necessitating further formulation optimization. Additionally, while in vitro toxicity data are encouraging, comprehensive in vivo safety evaluations are still underway. Researchers are particularly focused on understanding the compound's metabolic stability and potential drug-drug interactions, which will be critical for its progression into preclinical trials.
In conclusion, 4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid represents a versatile and pharmacologically active scaffold with broad applications in drug discovery. Recent studies have shed light on its mechanisms, synthetic accessibility, and therapeutic potential, paving the way for future investigations. Continued research efforts will be essential to fully realize its clinical benefits and address remaining challenges in its development.
2680664-38-2 (4-(prop-2-en-1-yloxy)carbonyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)